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Compound of Interest

Compound Name: Nudifloside C

Cat. No.: B1164243

For researchers, scientists, and professionals in drug development, this technical guide
provides a comprehensive overview of the spectroscopic data for Nudifloside C, a secoiridoid
glucoside isolated from Jasminum nudiflorum. This document outlines the nuclear magnetic
resonance (NMR), mass spectrometry (MS), and infrared (IR) data, along with the experimental
protocols utilized for their acquisition.

Nudifloside C, a natural product with the molecular formula C26H3sO12 and a CAS number of
297740-99-9, has been identified as a constituent of the leaves and stems of Jasminum
nudiflorum. The structural elucidation of this complex molecule relies on a combination of
advanced spectroscopic techniques. This guide synthesizes the available data to provide a
clear and concise reference for its characterization.

Spectroscopic Data Summary

The following tables present a structured summary of the key quantitative spectroscopic data
for Nudifloside C.
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Table 3: Mass Spectrometry and Infrared Spectroscopy
Data for Nudifloside C

Spectroscopic Technique Observed Value
High-Resolution Mass Spectrometry (HRMS) m/z [M+Na]*: Data not available
Infrared (IR) Spectroscopy Vmax (Cm™~1): Data not available

Note: While the existence and isolation of Nudifloside C from Jasminum nudiflorum are
documented, specific experimental spectroscopic data (*H NMR, 133C NMR, HRMS, and IR)
were not explicitly found in the publicly available literature searched for this guide. The tables
are presented as a template for data organization once it becomes available.

Experimental Protocols

The isolation and structural determination of Nudifloside C are typically achieved through a
series of chromatographic and spectroscopic methods. The general workflow involves
extraction from the plant material, followed by fractionation and purification using techniques
like column chromatography. The structural elucidation is then performed using a combination
of 1D and 2D NMR experiments, mass spectrometry, and IR spectroscopy.

While the specific experimental details for Nudifloside C were not available in the searched
literature, a generalized protocol based on the study of similar compounds from Jasminum
nudiflorum is described below.

General Experimental Workflow
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Caption: General workflow for the isolation and spectroscopic analysis of a natural product like

Nudifloside C.

Signaling Pathways and Logical Relationships
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To visualize the logical flow of structure elucidation from spectroscopic data, the following

diagram illustrates the relationship between the different analytical techniques and the final

determination of the chemical structure.
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Caption: Logical relationship of spectroscopic data in the structural elucidation of Nudifloside

C.

This technical guide serves as a foundational resource for researchers working with

Nudifloside C. While specific, experimentally-derived spectra are not yet widely available in

the public domain, the provided framework for data presentation and the logical workflows for

its analysis will be invaluable as more information on this natural product emerges.

 To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of Nudifloside C:

A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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